Cas no 1807308-88-8 (Ethyl 6-cyano-2-formyl-3-hydroxybenzoate)

• Product Name: Ethyl 6-cyano-2-formyl-3-hydroxybenzoate
• CAS No: 1807308-88-8
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 4955535
• Update Time: 2025-10-28

Ethyl 6-cyano-2-formyl-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-formyl-3-hydroxybenzoate

• Inchi： 1S/C11H9NO4/c1-2-16-11(15)10-7(5-12)3-4-9(14)8(10)6-13/h3-4,6,14H,2H2,1H3
• InChI Key： JBYMYTPXOGOWCO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C#N)=CC=C(C=1C=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 319
• XLogP3: 1.5
• Topological Polar Surface Area: 87.4

Additional information on Ethyl 6-cyano-2-formyl-3-hydroxybenzoate

Ethyl 6-Cyano-2-Formyl-3-Hydroxybenzoate: A Comprehensive Overview

Ethyl 6-cyano-2-formyl-3-hydroxybenzoate, with the CAS number 1807308-88-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development, electronic materials, and advanced chemical synthesis. The molecule features a benzoate backbone with substituents that include a cyano group at position 6, a formyl group at position 2, and a hydroxyl group at position 3. These functional groups impart distinctive chemical properties, making it a versatile building block for various chemical transformations.

The synthesis of Ethyl 6-cyano-2-formyl-3-hydroxybenzoate typically involves multi-step organic reactions, often utilizing aromatic substitution or coupling mechanisms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling of cyano and formyl groups onto the aromatic ring. These methods not only improve yield but also allow for better control over the stereochemistry of the product.

The structural uniqueness of Ethyl 6-cyano-2-formyl-3-hydroxybenzoate lies in its combination of electron-withdrawing groups (cyano and formyl) and an electron-donating hydroxyl group. This arrangement creates a highly polarizable molecule with interesting electronic properties. Studies have shown that these properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research published in Nature Communications highlights its potential as a component in flexible electronics due to its ability to form stable charge transport layers.

In addition to its electronic applications, Ethyl 6-cyano-2-formyl-3-hydroxybenzoate has shown promise in medicinal chemistry. Its hydroxyl group can act as a hydrogen bond donor, enhancing bioavailability when incorporated into drug molecules. The cyano group contributes to lipophilicity, while the formyl group can participate in various biochemical interactions. These characteristics make it an attractive scaffold for designing new pharmaceutical agents targeting diseases such as cancer and neurodegenerative disorders.

Recent studies have also explored the use of Ethyl 6-cyano-2-formyl-3-hydroxybenzoate in bioconjugation chemistry. Its functional groups allow for easy modification with biomolecules such as peptides or nucleic acids, opening avenues for targeted drug delivery systems. Researchers at Stanford University have demonstrated its utility in creating bioconjugates that exhibit enhanced stability and specificity when delivered to cellular targets.

The environmental impact of synthesizing and using Ethyl 6-cyano-2-formyl-3-hydroxybenzoate is another area of active research. Green chemistry approaches are being developed to minimize waste and reduce energy consumption during production. For example, solvent-free reaction conditions and recyclable catalysts are being implemented to make the synthesis process more sustainable.

In conclusion, Ethyl 6-cyano-2-formyl-3-hydroxybenzoate is a multifaceted compound with applications spanning organic electronics, medicinal chemistry, and bioconjugation. Its unique structure and functional groups continue to inspire innovative research across various scientific disciplines. As advancements in synthetic methods and material science progress, this compound is poised to play an increasingly important role in both academic research and industrial applications.